Cas no 30442-12-7 (Benzenamine,phosphinidynetris[N,N-dimethyl- (9CI))

Benzenamine,phosphinidynetris[N,N-dimethyl- (9CI) structure
30442-12-7 structure
Product Name:Benzenamine,phosphinidynetris[N,N-dimethyl- (9CI)
CAS No:30442-12-7
MF:C24H30N3P
MW:391.488866329193
CID:315753
PubChem ID:10111046
Update Time:2025-04-19

Benzenamine,phosphinidynetris[N,N-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,2',2''-phosphanetriyltris(N,N-dimethylaniline)
    • Phosphinetriyltris(N,N-dimethylaniline)
    • A901865
    • 30442-12-7
    • phosphinetriyltris[N,N-dimethylaniline]
    • tris(dimethylaminophenyl)phosphine
    • FT-0660438
    • NS00050409
    • 2-(bis(2-(dimethylamino)phenyl)phosphino)-N,N-dimethylbenzenamine
    • SCHEMBL6140004
    • Benzenamine,phosphinidynetris[N,N-dimethyl- (9CI)
    • Inchi: 1S/C24H30N3P/c1-25(2)19-13-7-10-16-22(19)28(23-17-11-8-14-20(23)26(3)4)24-18-12-9-15-21(24)27(5)6/h7-18H,1-6H3
    • InChI Key: QSVXMOKGHFNTEI-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1N(C)C)(C1C=CC=CC=1N(C)C)C1C=CC=CC=1N(C)C

Computed Properties

  • Exact Mass: 391.218
  • Monoisotopic Mass: 391.217734
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.7
  • XLogP3: 5

Experimental Properties

  • Boiling Point: 498.527°C at 760 mmHg
  • Flash Point: 255.3°C
  • PSA: 9.72
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